Cas no 121017-74-1 (3-Pyridinecarboxylicacid, 5-cyano-2-ethyl-1,6-dihydro-6-oxo-, ethyl ester)
121017-74-1 structure
Product Name:3-Pyridinecarboxylicacid, 5-cyano-2-ethyl-1,6-dihydro-6-oxo-, ethyl ester
CAS No:121017-74-1
MF:C11H12N2O3
MW:220.224582672119
CID:200568
PubChem ID:129328
Update Time:2025-04-19
3-Pyridinecarboxylicacid, 5-cyano-2-ethyl-1,6-dihydro-6-oxo-, ethyl ester Chemical and Physical Properties
Names and Identifiers
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- 3-Pyridinecarboxylicacid, 5-cyano-2-ethyl-1,6-dihydro-6-oxo-, ethyl ester
- ethyl 5-cyano-2-ethyl-1,6-dihydro-6-oxo-3-pyridinecarboxylate
- ethyl 5-cyano-2-ethyl-6-oxo-1,6-dihydropyridine-3-carboxylate
- ethyl 5-cyano-2-ethyl-6-oxo-1H-pyridine-3-carboxylate
- Ethyl cedop
- DTXSID20153108
- DAGSXFPUYJKEMH-UHFFFAOYSA-N
- 121017-74-1
- SCHEMBL4105396
- 3-Pyridinecarboxylic acid, 5-cyano-2-ethyl-1,6-dihydro-6-oxo-, ethyl ester
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- Inchi: 1S/C11H12N2O3/c1-3-9-8(11(15)16-4-2)5-7(6-12)10(14)13-9/h5H,3-4H2,1-2H3,(H,13,14)
- InChI Key: DAGSXFPUYJKEMH-UHFFFAOYSA-N
- SMILES: O(CC)C(C1C=C(C#N)C(NC=1CC)=O)=O
Computed Properties
- Exact Mass: 220.08500
- Monoisotopic Mass: 220.084792
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 1
- Hydrogen Bond Acceptor Count: 4
- Heavy Atom Count: 16
- Rotatable Bond Count: 4
- Complexity: 437
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- Topological Polar Surface Area: 79.2
- XLogP3: 0.9
Experimental Properties
- Density: 1.22
- Boiling Point: 382.3°Cat760mmHg
- Flash Point: 185°C
- Refractive Index: 1.53
- PSA: 82.95000
- LogP: 0.98568
3-Pyridinecarboxylicacid, 5-cyano-2-ethyl-1,6-dihydro-6-oxo-, ethyl ester Related Literature
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David White,Sean R. Stowell Biomater. Sci., 2017,5, 463-474
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Yi Cao,Yujiao Xiahou,Lixiang Xing,Xiang Zhang,Hong Li,ChenShou Wu,Haibing Xia Nanoscale, 2020,12, 20456-20466
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N. Soin,D. Boyer,K. Prashanthi,S. Sharma,A. A. Narasimulu,J. Luo,T. H. Shah,E. Siores,T. Thundat Chem. Commun., 2015,51, 8257-8260
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Jing Yu,Yu-Qi Lyu,Jiapeng Liu,Mohammed B. Effat,Junxiong Wu J. Mater. Chem. A, 2019,7, 17995-18002
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Alexandre Vimont,Arnaud Travert,Philippe Bazin,Jean-Claude Lavalley,Marco Daturi,Christian Serre,Gérard Férey,Sandrine Bourrelly,Philip L. Llewellyn Chem. Commun., 2007, 3291-3293
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